(4-(isobutylsulfonyl)piperidin-1-yl)(3-methoxy-2-methyl-2H-indazol-6-yl)methanone

• IUPAC Name: (3-methoxy-2-methylindazol-6-yl)-[4-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H27N3O4S/c1-13(2)12-27(24,25)15-7-9-22(10-8-15)18(23)14-5-6-16-17(11-14)20-21(3)19(16)26-4/h5-6,11,13,15H,7-10,12H2,1-4H3
• InChI Key: XYFACJZYKUIUEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCN(CC1)C(=O)C2=CC3=NN(C(=C3C=C2)OC)C
• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol

Description

(4-(isobutylsulfonyl)piperidin-1-yl)(3-methoxy-2-methyl-2H-indazol-6-yl)methanone is a useful research compound. Its molecular formula is C19H27N3O4S and its molecular weight is 393.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a broader class of compounds that involve complex synthetic procedures and are characterized by advanced spectroscopic techniques. For example, a related compound was synthesized through a substitution reaction, followed by single crystal X-ray diffraction studies to confirm its structure, revealing the piperidine ring adopts a chair conformation, and the structure exhibits both inter and intra molecular hydrogen bonds (Karthik et al., 2021). Another study focused on a novel bioactive heterocycle involving a piperidine ring, evaluated for antiproliferative activity, and characterized using various spectroscopic techniques (Prasad et al., 2018).

Therapeutic Potential

Some derivatives of piperidine-containing compounds have been synthesized and evaluated for their therapeutic potential. For instance, novel series of furo[2,3-g]-1,2,3-benzoxathiazine-7,7-dioxide derivatives were prepared and tested for their DPPH radical-scavenging and antiproliferative activity against various cancer cell lines, showing moderate to high activity (El-Sawy et al., 2013).

Antimicrobial Activity

New pyridine derivatives have been synthesized and shown variable and modest antimicrobial activity against different strains of bacteria and fungi, highlighting the potential of piperidine-containing compounds in developing new antimicrobial agents (Patel et al., 2011).

Molecular Interaction Studies

Molecular docking and enzyme inhibitory activities of new triazole analogues of piperidine have been studied, demonstrating good activity against various enzymes and suggesting a potential for the development of new therapeutic agents (Virk et al., 2018).